Cas no 2248414-65-3 (Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate
• CAS No: 2248414-65-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6019738
• PubChem ID: 137937602
• Update Time: 2025-10-23

Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6509009
• Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate
• 2248414-65-3

• Inchi： 1S/C10H16N2O2S/c1-5-11-8-7(12-6-15-8)9(13)14-10(2,3)4/h6,11H,5H2,1-4H3
• InChI Key： RENMLTVHAGKCOP-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1NCC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate

Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate, with the CAS number 2248414-65-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, substituted with an ethylamino group at position 5 and a tert-butyl ester group at position 4. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate typically involves multi-step reactions, often starting from simple precursors like thiourea or thioamide derivatives. The formation of the thiazole ring is a key step in this process and can be achieved through various methods, including cyclization reactions under specific conditions. The substitution at positions 4 and 5 is then carried out using appropriate reagents to introduce the tert-butyl ester and ethylamino groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate as a promising candidate in drug development. Researchers have explored its activity against various targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The tert-butyl ester group was found to enhance the compound's bioavailability, making it a more effective candidate for therapeutic applications.

In addition to its pharmacological potential, Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate has also been investigated for its role in agrochemicals. Its ability to inhibit certain plant pathogens has made it a subject of interest in the development of fungicides and bactericides. A research article in Pest Management Science reported that this compound showed significant activity against Fusarium species, which are major pathogens causing crop diseases. The ethylamino group was identified as a key moiety contributing to its antimicrobial properties.

The structural versatility of Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate allows for further modifications to explore its full potential. Scientists are currently working on optimizing its pharmacokinetic properties by modifying the substituents on the thiazole ring. For example, replacing the tert-butyl ester with other ester groups or introducing additional functional groups could enhance solubility and stability without compromising bioactivity.

In conclusion, Tert-butyl 5-(ethylamino)-1,3-thiazole-4-carboxylate (CAS No: 2248414-65-3) is a versatile compound with promising applications in both pharmaceuticals and agrochemicals. Its unique structure and substituents provide a foundation for further research into its biological activities and potential therapeutic uses. As ongoing studies continue to uncover new insights into its properties, this compound remains an important focus in contemporary chemical research.